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Introduction

Neutron activation analysis (NAA) is a highly sensitive nuclear analytical technique used for

determining the elemental composition of a wide variety of materials.[1] The method of indium

foil activation is a well-established technique for measuring thermal and epithermal neutron

fluxes.[2][3] This method relies on the principle that when stable Indium-115 (¹¹⁵In) nuclei are

irradiated with neutrons, they can capture a neutron and become the radioactive isotope

Indium-116m (¹¹⁶ᵐIn).[4] The subsequent decay of ¹¹⁶ᵐIn produces characteristic gamma rays

that can be measured using gamma spectroscopy.[3] The intensity of this induced radioactivity

is directly proportional to the neutron flux the foil was exposed to, allowing for a quantitative

measurement.[5] This technique is valuable in various fields, including reactor physics,

radiation dosimetry, and materials science.

Principle of the Method: Nuclear Reaction and
Decay
The primary nuclear reaction involved in this analysis is the neutron capture by Indium-115.

Natural indium consists of two stable isotopes: ¹¹³In (4.29% abundance) and ¹¹⁵In (95.71%

abundance).[6] Due to its significantly larger neutron capture cross-section and high isotopic

abundance, the reaction of interest is:

¹¹⁵In + ¹n → ¹¹⁶ᵐIn* → ¹¹⁶ᵐIn + γ
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This is commonly written in shorthand as ¹¹⁵In(n,γ)¹¹⁶ᵐIn.[4] The product, ¹¹⁶ᵐIn, is a metastable

isomer with a convenient half-life of 54.29 minutes, which is sufficiently long for post-irradiation

handling and measurement but short enough to provide good sensitivity.[7] It decays via beta

emission to stable Tin-116 (¹¹⁶Sn), emitting several prominent gamma rays in the process.[8][9]
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Caption: Nuclear reaction and decay pathway for Indium-115 neutron activation.

Quantitative Data

The probability of the ¹¹⁵In(n,γ)¹¹⁶ᵐIn reaction occurring is defined by its neutron capture cross-

section (σ), which is highly dependent on the neutron energy.

Table 1: Nuclear Data for Indium-115 Activation

Parameter Value Reference

Isotopic Abundance of
¹¹⁵In

95.71% [6]

Half-life of ¹¹⁶ᵐIn 54.29 minutes [7]

Thermal Neutron (0.025 eV)

Cross-Section (σ₀) for

¹¹⁵In(n,γ)¹¹⁶ᵐIn

162.6 barns [10]

| Resonance Integral (I₀) | 2585 barns |[10] |

Table 2: Prominent Gamma-Ray Emissions from ¹¹⁶ᵐIn Decay

Energy (keV) Intensity (%) Reference

416.86 27.7 [2][9]

1097.30 56.21 [2][8]

| 1293.54 | 84.4 |[2][8] |

Table 3: ¹¹⁵In(n,γ)¹¹⁶ᵐ¹In Reaction Cross-Sections at Various Neutron Energies
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Neutron Energy (keV) Cross-Section (mb) Reference

23 588 ± 11 [11]

265 196 ± 4 [11]

964 203 ± 4 [11]

1120 125.7 ± 8.1 [12]

2120 69.1 ± 4.5 [12]

3120 45.1 ± 2.9 [12]

| 4120 | 33.6 ± 2.2 |[12] |

(Note: 1 barn = 10⁻²⁴ cm²; 1 mb = 10⁻²⁷ cm²)

Experimental Protocols
This section details the methodology for determining neutron flux using indium foil activation.

1. Materials and Equipment

High-purity (99.9%+) indium foils or wires of known mass and dimensions.[13]

Neutron source (e.g., nuclear reactor, Am-Be source, particle accelerator).[4][13]

Cadmium covers (approx. 0.5 - 1 mm thick) for thermal neutron filtering.[13][14]

High-Purity Germanium (HPGe) or Sodium Iodide (NaI(Tl)) gamma-ray spectrometer.[13][15]

Multichannel Analyzer (MCA).[4]

Lead shielding for the detector.[16]

Forceps for handling radioactive samples.[4]

2. Spectrometer Calibration
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Before the experiment, the gamma-ray spectrometer must be calibrated for energy and

efficiency.[17][18]

Energy Calibration: Use standard radioactive sources with well-known gamma-ray energies

(e.g., ⁶⁰Co, ¹³⁷Cs, ¹⁵²Eu) to establish a relationship between channel number and gamma-ray

energy.[16][17]

Efficiency Calibration: Use the same calibrated sources to determine the detector's efficiency

at various energies for the specific counting geometry that will be used for the indium foils.

[17][19]

3. Experimental Workflow
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Caption: Standard experimental workflow for neutron flux measurement.
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4. Detailed Procedure

Foil Preparation:

Accurately measure the mass and dimensions of the indium foil.

To measure only the epithermal and fast neutron flux, enclose the indium foil in a cadmium

cover. Cadmium has a very large absorption cross-section for thermal neutrons (below

~0.5 eV), effectively filtering them out.[3][13] To measure the total flux, use a bare foil. The

thermal flux can then be determined by subtracting the cadmium-covered foil's activity

from the bare foil's activity (Cadmium Difference Method).[13]

Irradiation:

Place the prepared foil (bare or cadmium-covered) in the desired location within the

neutron field.

Irradiate the foil for a precisely known time, tᵢ. This time should be comparable to the half-

life of ¹¹⁶ᵐIn (e.g., 30-60 minutes) to approach saturation activity without excessively long

waits.[4]

Post-Irradiation and Counting:

After irradiation, quickly and safely remove the foil from the neutron field.[3]

Allow the foil to "cool" for a precisely measured decay time, tₑ. This allows short-lived

interfering activities to decay.

Place the foil in a reproducible position relative to the calibrated gamma-ray detector.

Acquire a gamma-ray spectrum for a known counting time, tₘ. Ensure the dead time of the

MCA is kept low (<10%).[4]

5. Data Analysis and Flux Calculation

From the acquired gamma spectrum, identify the characteristic photopeaks of ¹¹⁶ᵐIn (e.g.,

1293.5 keV).[2]
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Calculate the net counts (C) in the chosen photopeak by subtracting the background

continuum.

The neutron flux (Φ) in units of n·cm⁻²·s⁻¹ can be calculated using the activation equation:

Φ = (C * λ) / (N * σ * ε * Iγ * (1 - e⁻ˡᵗᵢ) * (e⁻ˡᵗₑ) * (1 - e⁻ˡᵗₘ))

Where:

C: Net counts in the photopeak.

λ: Decay constant of ¹¹⁶ᵐIn (ln(2) / T½).[4]

N: Number of ¹¹⁵In target atoms in the foil ( (mass * abundance * Avogadro's number) /

atomic weight ).[4]

σ: Neutron capture cross-section for the ¹¹⁵In(n,γ)¹¹⁶ᵐIn reaction in cm².[4]

ε: Absolute efficiency of the detector for the specific gamma-ray energy.

Iγ: Intensity (branching ratio) of the chosen gamma-ray.

tᵢ: Irradiation time.[4]

tₑ: Decay (cooling) time.

tₘ: Measurement (counting) time.

Correction Factors and Considerations
For accurate results, several correction factors must be applied:

Neutron Self-Shielding: The outer layers of the indium foil can absorb neutrons, reducing the

flux that reaches the inner parts. This is particularly significant for thermal neutrons due to

indium's high absorption cross-section.[20][21] This correction depends on the foil's

thickness and the neutron energy spectrum.
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Gamma-Ray Self-Attenuation: Gamma rays emitted from within the foil can be absorbed or

scattered by the foil material itself before reaching the detector.[21] This effect is dependent

on the gamma-ray energy and the foil's thickness.

Interfering Reactions: Fast neutrons can induce other reactions, such as ¹¹⁵In(n,n')¹¹⁵ᵐIn,

which has a threshold energy of about 340 keV.[15] While this produces a different isomer

with different gamma emissions, it's a consideration in mixed neutron fields.

Flux Gradient: If the neutron flux is not uniform across the volume of the foil, a correction

may be needed.[22]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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